2-(2,4-dimethylphenoxy)-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide

• Molecular Formula: C21H21N5O2S
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide
• InChI: InChI=1S/C21H21N5O2S/c1-12-5-8-18(14(3)9-12)28-11-19(27)22-17-10-16(7-6-13(17)2)20-25-26-15(4)23-24-21(26)29-20/h5-10H,11H2,1-4H3,(H,22,27)
• InChI Key: LEGRRFZEUMXFRT-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)C3=NN4C(=NN=C4S3)C)C)C

Description

2-(2,4-dimethylphenoxy)-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

The mechanism of action of 2-(2,4-dimethylphenoxy)-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide is not fully understood. However, studies have shown that it can modulate various cellular signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. It has also been shown to inhibit various enzymes, including COX-2 and MMPs.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit angiogenesis. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2,4-dimethylphenoxy)-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide is its versatility in various research fields. It can be used as a tool compound in biochemical and physiological studies, as well as a potential therapeutic agent for various diseases. However, one of the limitations is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for the research on 2-(2,4-dimethylphenoxy)-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders. Another direction is to explore its potential as a tool compound in biochemical and physiological studies, particularly in modulating cellular signaling pathways. Additionally, further studies are needed to elucidate its mechanism of action and potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound with significant potential in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent and a tool compound in biochemical and physiological studies.

Synthesis Methods

The synthesis method of 2-(2,4-dimethylphenoxy)-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide involves several steps. The starting materials include 2,4-dimethylphenol, 2-methyl-5-nitrophenylamine, and 2-bromoacetylacetanilide. The reaction involves the reduction of the nitro group, followed by the coupling reaction between the amine and the bromoacetanilide. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-(2,4-dimethylphenoxy)-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]acetamide has potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been studied for its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders. It has also been used as a tool compound in biochemical and physiological studies.